BENGHE Foundational & Exploratory

Check Availability & Pricing

Antifungal agent 71 chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antifungal agent 71

Cat. No.: B12388559

Technical Guide: Unraveling "Antifungal Agent 71"

Introduction

The designation "Antifungal Agent 71" is not uniquely assigned to a single compound in
publicly available scientific literature. However, this identifier can be associated with several
distinct and important antifungal agents through either nomenclature or chemical formula. This
technical guide provides an in-depth overview of three such compounds: YC-071, a potent
azole antifungal; Micafungin, an echinocandin with 71 hydrogen atoms in its molecular formula;
and Amphotericin B, a polyene antifungal whose deoxycholate salt contains 71 carbon atoms.
This document is intended for researchers, scientists, and drug development professionals,
offering a detailed examination of the chemical structure, properties, and experimental data for
each of these agents.

YC-071: A Novel Azole Antifungal

YC-071 is a potent, orally active triazole antifungal agent that has been developed for the
treatment of systemic fungal infections. Its chemical structure is designed to effectively inhibit
fungal lanosterol 14a-demethylase, a key enzyme in the ergosterol biosynthesis pathway.

Chemical Structure and Properties

The chemical structure of YC-071 is characterized by a central propan-2-ol backbone
substituted with two triazole moieties and a fluorinated phenyl group.
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Table 1: Physicochemical Properties of YC-071

Property Value Reference
Molecular Formula C17H1s5F2N70O [1]
Molecular Weight 387.35 g/mol [1]
Appearance White to off-white powder [1]

B Soluble in organic solvents
Solubility [1]
such as methanol and DMSO

Mechanism of Action

Like other azole antifungals, YC-071 exerts its effect by inhibiting the fungal cytochrome P450
enzyme, lanosterol 14a-demethylase (encoded by the ERG11 gene).[2] This enzyme is crucial
for the conversion of lanosterol to ergosterol, an essential component of the fungal cell
membrane.[2] Inhibition of this enzyme leads to the depletion of ergosterol and the
accumulation of toxic 14a-methylated sterols, which disrupts membrane integrity and function,
ultimately leading to the inhibition of fungal growth.[2]
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Caption: Mechanism of action of YC-071.

Synthesis

An improved laboratory synthesis of YC-071 has been developed to facilitate preclinical
studies.[1] The synthesis is based on a ring-opening reaction of an epoxide.[1]
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Caption: Simplified workflow for the improved synthesis of YC-071.

Experimental Data

Quantitative data on the antifungal activity of YC-071 is crucial for its evaluation as a

therapeutic agent.

Table 2: In Vitro Antifungal Activity of YC-071
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Organism MIC (pg/mL) Reference

) ) Data not available in provided
Candida albicans
search results

_ _ Data not available in provided
Aspergillus fumigatus
search results

Data not available in provided

Cryptococcus neoformans
search results

Note: Specific MIC values were not available in the provided search results. Further literature

review is required to populate this table.

Micafungin: An Echinocandin Antifungal

Micafungin is a semisynthetic lipopeptide antifungal drug belonging to the echinocandin class.
[3] It is used for the treatment of various fungal infections, particularly those caused by Candida

species.[3] Its molecular formula is CseH71N9O23S.[3]

Chemical Structure and Properties

Micafungin is a large cyclic hexapeptide with a complex aromatic side chain.[4]

Table 3: Physicochemical Properties of Micafungin

Property Value Reference
Molecular Formula Cs6H71NoO23S [3]
Molecular Weight 1270.3 g/mol [3]
Appearance White powder [3]
Solubility Soluble in water [3]

Mechanism of Action

Micafungin acts by non-competitively inhibiting the enzyme 1,3-3-D-glucan synthase, which is
essential for the synthesis of 1,3-3-D-glucan, a major component of the fungal cell wall.[3][4]
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Caption: Mechanism of action of Micafungin.

Experimental Data

Micafungin has demonstrated potent activity against a range of fungal pathogens. Interestingly,
it has also been identified as an inhibitor of Enterovirus 71 (EV71).[4][5]

Table 4: In Vitro Activity of Micafungin
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Activity ICs0 (M) Organism/System Reference

Antiviral (EV71) ~5 EV71 replicon in cells [5]

Note: While primarily an antifungal, the provided search results highlighted its antiviral activity.
Specific antifungal MIC values were not detailed in the provided snippets but are generally low

for susceptible Candida species.

Experimental Protocols

Screening for Anti-EV71 Compounds: A screen of 968 FDA-approved drugs was conducted
using an EV71 subgenomic replicon system to identify inhibitors of viral replication.[5] Primary
hits were then evaluated for their antiviral activities in EV71-infected cells.[5]

Anti-EV71 Drug Screening Workflow

968 FDA-Approved
Drug Library
EV71 Subgenomic
Replicon Screen

Primary Hits
Evaluation in
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'
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Caption: Workflow for the identification of Micafungin as an anti-EV71 agent.

Amphotericin B: A Polyene Antifungal

Amphotericin B is a polyene macrolide antibiotic and one of the oldest and broadest-spectrum
antifungal agents.[6] It is often used for severe systemic fungal infections.[6] The deoxycholate
salt formulation has a molecular formula of C71H112NNaO21.[7]

Chemical Structure and Properties

Amphotericin B is a large amphipathic molecule with a macrolide ring containing a series of
conjugated double bonds.

Table 5: Physicochemical Properties of Amphotericin B Deoxycholate

Property Value Reference
Molecular Formula C71H112NNaO21 [7]
Molecular Weight 1362.6 g/mol [7]
Appearance Yellow to orange powder [8]
Solubility Poorly soluble in water [8]

Mechanism of Action

Amphotericin B's primary mechanism of action involves binding to ergosterol in the fungal cell
membrane.[8] This binding leads to the formation of pores or channels that disrupt the
membrane's integrity, causing leakage of intracellular ions and macromolecules, ultimately
leading to cell death.[8][9]
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Caption: Mechanism of action of Amphotericin B.

Experimental Data

Amphotericin B has a broad spectrum of activity against many fungal pathogens.

Table 6: In Vitro Antifungal Activity of Amphotericin B
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Organism MIC Range (pg/mL) Reference

Data not available in provided

Candida species
search results

_ _ Data not available in provided
Aspergillus species
search results

Data not available in provided

Cryptococcus neoformans
search results

Note: While known to be potent, specific MIC ranges were not detailed in the provided search
results. These values can vary significantly depending on the specific species and isolate.

Experimental Protocols

In Vitro Susceptibility Testing: Standardized methods from the Clinical and Laboratory
Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing
(EUCAST) are used to determine the minimum inhibitory concentration (MIC) of antifungal
agents like Amphotericin B against fungal isolates.[2] These protocols typically involve
microbroth dilution assays where the lowest concentration of the drug that inhibits visible
growth of the fungus is determined.[2]

© 2025 BenchChem. All rights reserved. 10/13 Tech Support


https://academic.oup.com/jac/article/80/11/3168/8221515
https://academic.oup.com/jac/article/80/11/3168/8221515
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

MIC Determination Workflow
Prepare Standardized Prepare Serial Dilutions
Fungal Inoculum of Amphotericin B
Qnoculate Dilutions)
Incubate at
Controlled Temperature

:

Read MIC
(Lowest concentration with
no visible growth)

Click to download full resolution via product page
Caption: Generalized workflow for Minimum Inhibitory Concentration (MIC) testing.
Conclusion

While there is no single "Antifungal Agent 71," the designation can be linked to several
important antifungal compounds. YC-071 represents a promising next-generation azole.
Micafungin is a vital echinocandin with a unique mechanism of action. Amphotericin B remains
a cornerstone of antifungal therapy for severe infections. This guide has provided a detailed
technical overview of these three agents, summarizing their chemical structures, properties,
mechanisms of action, and available experimental data to aid researchers and clinicians in the
field of mycology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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